Cas no 1917-95-9 (Acetic acid,2-(2,4-dichlorophenoxy)-, hexyl ester)

• Product Name: Acetic acid,2-(2,4-dichlorophenoxy)-, hexyl ester
• CAS No: 1917-95-9
• MF: C₁₄H₁₈Cl₂O₃
• MW: 305.196922779083
• CID: 229526
• Update Time: 2024-01-26

Acetic acid,2-(2,4-dichlorophenoxy)-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,4-dichlorophenoxy)-, hexyl ester
• hexyl 2,4-dichlorophenoxyacetate
• hexyl (3,5-dichlorophenoxy)acetate
• (2,4-Dichlorophenoxy)acetic acid hexyl ester

• Inchi： 1S/C14H18Cl2O3/c1-2-3-4-5-8-18-14(17)10-19-13-7-6-11(15)9-12(13)16/h6-7,9H,2-5,8,10H2,1H3
• InChI Key： OXMFKAXXVZLYAE-UHFFFAOYSA-N
• SMILES： C(OCCCCCC)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 304.06344
• Monoisotopic Mass: 304.0633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.2008 (rough estimate)
• Boiling Point: 419.62°C (rough estimate)
• Flash Point: 137.2°C
• Refractive Index: 1.5209 (estimate)
• PSA: 35.53
• Solubility: 5.924mg/L(temperature not stated)